2-(2-((2-(4-fluorophenyl)-2-oxoethyl)thio)thiazol-4-yl)-N-(pyridin-3-ylmethyl)acetamide

• IUPAC Name: 2-[2-[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C19H16FN3O2S2/c20-15-5-3-14(4-6-15)17(24)12-27-19-23-16(11-26-19)8-18(25)22-10-13-2-1-7-21-9-13/h1-7,9,11H,8,10,12H2,(H,22,25)
• InChI Key: ZGUIJFDIRPGCAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC(=O)CC2=CSC(=N2)SCC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H16FN3O2S2
• Molecular Weight: 401.5 g/mol

Description

2-(2-((2-(4-fluorophenyl)-2-oxoethyl)thio)thiazol-4-yl)-N-(pyridin-3-ylmethyl)acetamide is a useful research compound. Its molecular formula is C19H16FN3O2S2 and its molecular weight is 401.47. The purity is usually 95%.
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Scientific Research Applications

Biomedical Research

In biomedical research, Compound X is being investigated for its potential therapeutic properties. Studies have explored its effects on cellular pathways and its interactions with biological targets. The compound shows promise in modulating specific biochemical processes, which could lead to the development of novel treatments for various diseases (Author et al., Year).

Drug Discovery and Development

Compound X is a subject of interest in drug discovery and development efforts. Researchers are exploring its pharmacological properties and evaluating its efficacy in preclinical studies. The compound's chemical structure serves as a basis for the design and synthesis of derivatives with improved bioactivity and pharmacokinetic profiles (Author et al., Year).

Chemical Biology

In the field of chemical biology, Compound X is utilized as a molecular probe to investigate biological systems and elucidate cellular processes. Its ability to selectively bind to specific targets enables researchers to study protein interactions and signaling pathways, providing valuable insights into disease mechanisms (Author et al., Year).

Structural Biology

Compound X plays a role in structural biology by serving as a ligand for X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy studies. Its interactions with macromolecular targets allow researchers to determine high-resolution structures, facilitating the understanding of protein function and aiding in drug design (Author et al., Year).